Cas no 827038-39-1 (5-Thiazolecarboxylic acid, 2-[cyclohexyl(4-phenoxybenzoyl)amino]-)
![5-Thiazolecarboxylic acid, 2-[cyclohexyl(4-phenoxybenzoyl)amino]- structure](https://www.kuujia.com/scimg/cas/827038-39-1x500.png)
827038-39-1 structure
Product name:5-Thiazolecarboxylic acid, 2-[cyclohexyl(4-phenoxybenzoyl)amino]-
5-Thiazolecarboxylic acid, 2-[cyclohexyl(4-phenoxybenzoyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazolecarboxylic acid, 2-[cyclohexyl(4-phenoxybenzoyl)amino]-
- 2-[cyclohexyl-(4-phenoxybenzoyl)amino]-1,3-thiazole-5-carboxylic acid
- 2-[(R)-Cyclohexyl-(4-phenoxy-benzoyl)-amino]-thiazole-5-carboxylic acid
- CHEMBL369535
- 827038-39-1
- BDBM50157176
- 2-[cyclohexyl-(4-phenoxybenzoyl)amino]thiazole-5-carboxylic acid
- 2-[Cyclohexyl-(4-phenoxy-benzoyl)-amino]-thiazole-5-carboxylic acid
- DTXSID30414954
-
- Inchi: InChI=1S/C23H22N2O4S/c26-21(16-11-13-19(14-12-16)29-18-9-5-2-6-10-18)25(17-7-3-1-4-8-17)23-24-15-20(30-23)22(27)28/h2,5-6,9-15,17H,1,3-4,7-8H2,(H,27,28)
- InChI Key: ZYJQQYXBLRRYPA-UHFFFAOYSA-N
- SMILES: C1CCC(CC1)N(C2=NC=C(S2)C(=O)O)C(=O)C3=CC=C(C=C3)OC4=CC=CC=C4
Computed Properties
- Exact Mass: 422.13002836g/mol
- Monoisotopic Mass: 422.13002836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 584
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 108Ų
5-Thiazolecarboxylic acid, 2-[cyclohexyl(4-phenoxybenzoyl)amino]- Related Literature
-
Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
-
Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
-
Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
-
Mei Zhou RSC Adv., 2016,6, 113322-113326
827038-39-1 (5-Thiazolecarboxylic acid, 2-[cyclohexyl(4-phenoxybenzoyl)amino]-) Related Products
- 264128-67-8((3α,5β,7α)-24-Iodo-cholane-3,7-diol Diformate)
- 111678-86-5(2-(1-Propyl-1H-benzimidazol-2-yl)aminoethanol)
- 1227561-46-7(2-Amino-5-(3-fluorophenyl)pyridine-3-acetonitrile)
- 801277-02-1(N-(3,4-difluorophenyl)-2-(methylsulfanyl)pyridine-3-carboxamide)
- 1820718-61-3(5-(1H-1,2,3-triazol-1-yl)pentan-1-amine dihydrochloride)
- 2580239-66-1(2-Fluoropyrimidine-4-sulfonamide)
- 2034351-92-1(5-chloro-N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethylthiophene-2-carboxamide)
- 2171871-41-1(1-(4,4-difluoro-1-hydroxycyclohexyl)cyclopentane-1-carboxylic acid)
- 2172009-58-2(2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-2-methylpentanoic acid)
- 1220030-37-4(2-Ethyl-6,7-dihydro-5H-pyrrolo-3,4-dpyrimidin-4-ol)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
